Cas no 30608-75-4 (2-Propen-1-one, 1-(2-benzofuranyl)-3-[4-(dimethylamino)phenyl]-)

• Product Name: 2-Propen-1-one, 1-(2-benzofuranyl)-3-[4-(dimethylamino)phenyl]-
• CAS No: 30608-75-4
• MF: C₁₉H₁₇NO₂
• MW: 291.343785047531
• CID: 1443846
• PubChem ID: 71447247
• Update Time: 2025-04-20

2-Propen-1-one, 1-(2-benzofuranyl)-3-[4-(dimethylamino)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propen-1-one, 1-(2-benzofuranyl)-3-[4-(dimethylamino)phenyl]-
• 1-(1-benzofuran-2-yl)-3-[4-(dimethylamino)phenyl]prop-2-en-1-one
• 30608-75-4
• AKOS034381174
• DTXSID60855578

• Inchi： 1S/C19H17NO2/c1-20(2)16-10-7-14(8-11-16)9-12-17(21)19-13-15-5-3-4-6-18(15)22-19/h3-13H,1-2H3
• InChI Key： OFDCMBASBRDMBL-UHFFFAOYSA-N
• SMILES： O1C(C(C=CC2C=CC(=CC=2)N(C)C)=O)=CC2C=CC=CC1=2

Computed Properties

• Exact Mass: 291.12601
• Monoisotopic Mass: 291.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• PSA: 33.45